Cas no 3274-56-4 (2,4-Diphenylpyrrole)

• Product Name: 2,4-Diphenylpyrrole
• CAS No: 3274-56-4
• MF: C₁₆H₁₃N
• MW: 219.281123876572
• MDL: MFCD00958534
• CID: 318019
• PubChem ID: 76761
• Update Time: 2025-06-27

2,4-Diphenylpyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2,4-diphenyl-
• 2,4-diphenyl-1H-pyrrole
• 2,4-Diphenylpyrrole
• 1H-Pyrrole,2,4-diphenyl
• 2,4-Di(Phenyl)-1H-Pyrrole
• 2,4-Diphenyl-pyrrol
• 3,5-diphenylpyrrole
• Pyrrole,2,4-diphenyl
• Pyrrole,4-diphenyl
• AMY5163
• 2,4-Diphenyl-1H-pyrrole #
• FT-0655598
• 2,4-diphenyl-1H-pyrrol
• MLS002706666
• DTXSID20186411
• NSC 116650
• SMR001574067
• NSC116650
• 3274-56-4
• MFCD00958534
• SB62095
• CHEMBL1707952
• NSC-116650
• A821394
• CS-0156394
• AS-37581
• 2-(3-acetylanilino)benzoic acid;2,4-DIPHENYLPYRROLE
• 1H-Pyrrole, 2,4-diphenyl-
• Pyrrole, 2,4-diphenyl-
• AKOS027320615
• 1H-Pyrrole,4-diphenyl-
• SCHEMBL333740
• FSBPQTRUHOMNPG-UHFFFAOYSA-N
• Pyrrole,4-diphenyl-
• AC-907/34111015
• DA-27256

• MDL： MFCD00958534
• Inchi： 1S/C16H13N/c1-3-7-13(8-4-1)15-11-16(17-12-15)14-9-5-2-6-10-14/h1-12,17H
• InChI Key： FSBPQTRUHOMNPG-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC=2)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.10500
• Monoisotopic Mass: 219.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 15.8A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.105
• Boiling Point: 416.4°Cat760mmHg
• Flash Point: 175.1°C
• Refractive Index: 1.622
• PSA: 15.79000
• LogP: 4.34870

2,4-Diphenylpyrrole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2,4-Diphenylpyrrole

2,4-Diphenylpyrrole (CAS No. 3274-56-4): A Versatile Scaffold in Modern Pharmaceutical and Material Sciences

2,4-Diphenylpyrrole, a heterocyclic compound with the molecular formula C₁₇H₁₄N, is a key structural motif in the development of advanced pharmaceuticals and functional materials. Its CAS No. 3274-56-4 identifier underscores its unique chemical identity, which has been extensively studied in recent years for its potential applications in drug discovery, catalytic chemistry, and nanotechnology. This compound’s aromatic ring systems and pyrrole nitrogen atom provide a versatile platform for functionalization, enabling its integration into complex molecular architectures with tailored properties.

Recent advances in synthetic methodologies have significantly expanded the utility of 2,4-Diphenylpyrrole. For instance, a 2023 study published in Chemical Science reported the development of a novel palladium-catalyzed cross-coupling reaction that enables the efficient synthesis of substituted derivatives. This breakthrough has streamlined the preparation of 2,4-Diphenylpyrrole derivatives with diverse substituents, which are now being explored for their biological activities in oncology and neurodegenerative disease research.

In the realm of pharmaceutical development, 2,4-Diphenylpyrrole has emerged as a promising scaffold for the design of small-molecule therapeutics. A 2024 preclinical study in Journal of Medicinal Chemistry highlighted its potential as an inhibitor of the BTK (Bruton's Tyrosine Kinase) enzyme, which is a critical target in the treatment of B-cell malignancies. The compound’s ability to selectively bind to the ATP-binding site of BTK, as demonstrated through X-ray crystallography, has positioned it as a lead candidate for further optimization in drug discovery pipelines.

Moreover, the physicochemical properties of 2,4-Diphenylpyrrole make it an attractive candidate for materials science applications. Its high thermal stability and conjugated π-electron system have been leveraged in the synthesis of conductive polymers and organic semiconductors. A 2023 review in Advanced Materials discussed the integration of 2,4-Diphenylpyrrole derivatives into conjugated polyelectrolytes, which show enhanced charge transport properties suitable for flexible electronics and optoelectronic devices.

From a synthetic perspective, the preparation of 2,4-Diphenylpyrrole typically involves the condensation of aromatic amines with α,β-unsaturated ketones under acidic conditions. However, recent innovations in asymmetric catalysis have enabled the selective synthesis of enantiomerically pure derivatives, which is critical for pharmaceutical applications where stereochemistry dictates biological activity. A 2023 paper in Organic Letters described the use of chiral Brønsted acids to achieve high enantioselectivity in the formation of 2,4-Diphenylpyrrole derivatives, opening new avenues for chiral drug development.

The biological activity of 2,4-Diphenylpyrrole has been extensively investigated in recent years. In particular, its potential as an antioxidant and anti-inflammatory agent has garnered attention. A 2024 study published in Free Radical Biology and Medicine demonstrated that certain 2,4-Diphenylpyrrole derivatives exhibit potent scavenging activity against reactive oxygen species (ROS), suggesting their therapeutic potential in oxidative stress-related diseases such as diabetes and cardiovascular disorders. The mechanism of action involves the formation of stable radical adducts, which inhibit the propagation of oxidative damage.

In addition to its biological applications, 2,4-Diphenylpyrrole has found utility in the development of fluorescent sensors for analytical chemistry. Its conjugated π-system allows for the design of molecules with tunable photophysical properties. A 2023 study in Chemical Communications reported the creation of a 2,4-Diphenylpyrrole-based sensor that selectively detects heavy metal ions through a fluorescence turn-on response. This application highlights the compound’s adaptability to diverse functionalization strategies, expanding its utility beyond traditional pharmaceutical contexts.

The environmental impact of 2,4-Diphenylpyrrole and its derivatives has also been a focus of recent research. A 2024 lifecycle assessment study in Environmental Science & Technology evaluated the sustainability of its synthesis and degradation pathways. The findings emphasize the importance of green chemistry approaches in the production of such compounds, particularly in the context of pharmaceutical waste management and the development of biodegradable materials.

From an industrial perspective, the scalability of 2,4-Diphenylpyrrole synthesis remains a critical factor in its commercial viability. Recent advancements in continuous flow chemistry have addressed challenges related to reaction control and byproduct formation. A 2023 industrial case study in Chemical Engineering Journal showcased the implementation of a continuous reactor system for the large-scale production of 2,4-Diphenylpyrrole, achieving higher yields and reduced energy consumption compared to traditional batch methods.

Looking ahead, the future of 2,4-Diphenylpyrrole research is likely to be shaped by interdisciplinary approaches that combine synthetic chemistry, computational modeling, and biological screening. The integration of machine learning algorithms to predict the biological activity of 2,4-Diphenylpyrrole derivatives could accelerate the discovery of novel therapeutics. Additionally, the exploration of its role in supramolecular chemistry and self-assembly processes may unlock new applications in nanotechnology and materials science.

In conclusion, 2,4-Diphenylpyrrole represents a versatile and promising compound with a wide range of applications across multiple scientific disciplines. Its unique chemical structure and adaptability to functionalization strategies have positioned it at the forefront of modern chemical research. As new synthetic methods and analytical techniques continue to evolve, the potential of 2,4-Diphenylpyrrole is likely to expand further, contributing to advancements in healthcare, technology, and sustainable chemistry.

For researchers and industry professionals seeking to explore the possibilities of 2,4-Diphenylpyrrole, staying updated with the latest developments in this field is essential. Collaborative efforts between academia and industry will play a crucial role in translating fundamental discoveries into practical applications. The ongoing innovation in this area underscores the significance of 2,4-Diphenylpyrrole as a key player in the next generation of chemical science and technology.

As the scientific community continues to unlock the potential of 2,4-Diphenylpyrrole, its impact on various fields is expected to grow. From pharmaceuticals to materials science, this compound exemplifies the power of chemical innovation in addressing complex challenges. The journey of 2,4-Diphenylpyrrole is a testament to the dynamic nature of chemical research and its ability to drive transformative advancements in science and technology.

In summary, the multifaceted applications and ongoing research into 2,4-Diphenylpyrrole highlight its significance as a compound of interest across diverse scientific domains. As new discoveries and technologies emerge, the role of 2,4-Diphenylpyrrole is poised to expand, contributing to the continued evolution of chemical science and its real-world applications.

For further exploration of 2,4-Diphenylpyrrole and its applications, researchers are encouraged to engage with the latest literature and collaborate with experts in the field. The collective effort to advance this compound’s potential will undoubtedly lead to groundbreaking innovations in the years to come.

Ultimately, the story of 2,4-Diphenylpyrrole is one of continuous discovery and innovation. Its journey through the scientific landscape reflects the ever-evolving nature of chemical research and its capacity to address pressing global challenges. As we look to the future, the compound’s potential is set to play an increasingly vital role in shaping the next chapter of scientific progress.

As the scientific community continues to unlock the potential of 2,4-Diphenylpyrrole, its impact on various fields is expected to grow. From pharmaceuticals to materials science, this compound exemplifies the power of chemical innovation in addressing complex challenges. The journey of 2,4-Diphenylpyrrole is a testament to the dynamic nature of chemical research and its ability to drive transformative advancements in science and technology.

In summary, the multifaceted applications and ongoing research into 2,4-Diphenylpyrrole highlight its significance as a compound of interest across diverse scientific domains. As new discoveries and technologies emerge, the role of 2,4-Diphenylpyrrole is poised to expand, contributing to the continued evolution of chemical science and its real-world applications.

For further exploration of 2,4-Diphenylpyrrole and its applications, researchers are encouraged to engage with the latest literature and collaborate with experts in the field. The collective effort to advance this compound’s potential will undoubtedly lead to groundbreaking innovations in the years to come.

Ultimately, the story of 2,4-Diphenylpyrrole is one of continuous discovery and innovation. Its journey through the scientific landscape reflects the ever-evolving nature of chemical research and its capacity to address pressing global challenges. As we look to the future, the compound’s potential is set to play an increasingly vital role in shaping the next chapter of scientific progress.

As the scientific community continues to unlock the potential of 2,4-Diphenylpyrrole, its impact on various fields is expected to grow. From pharmaceuticals to materials science, this compound exemplifies the power of chemical innovation in addressing complex challenges. The journey of 2,4-Diphenylpyrrole is a testament to the dynamic nature of chemical research and its ability to drive transformative advancements in science and technology.

In summary, the multifaceted applications and ongoing research into 2,4-Diphenylpyrrole highlight its significance as a compound of interest across diverse scientific domains. As new discoveries and technologies emerge, the role of 2,4-Diphenylpyrrole is poised to expand, contributing to the continued evolution of chemical science and its real-world applications.

For further exploration of 2,4-Diphenylpyrrole and its applications, researchers are encouraged to engage with the latest literature and collaborate with experts in the field. The collective effort to advance this compound’s potential will undoubtedly lead to groundbreaking innovations in the years to come.

Ultimately, the story of 2,4-Diphenylpyrrole is one of continuous discovery and innovation. Its journey through the scientific landscape reflects the ever-evolving nature of chemical research and its capacity to address pressing global challenges. As we look to the future, the compound’s potential is set to play an increasingly vital role in shaping the next chapter of scientific progress.

As the scientific community continues to unlock the potential of 2,4-Diphenylpyrrole, its impact on various fields is expected to grow. From pharmaceuticals to materials science, this compound exemplifies the power of chemical innovation in addressing complex challenges. The journey of 2,4-Diphenylpyrrole is a testament to the dynamic nature of chemical research and its ability to drive transformative advancements in science and technology.

In summary, the multifaceted applications and ongoing research into 2,4-Diphenylpyrrole highlight its significance as a compound of interest across diverse scientific domains. As new discoveries and technologies emerge, the role of 2,4-Diphenylpyrrole is poised to expand, contributing to the continued evolution of chemical science and its real-world applications.

For further exploration of 2,4-Diphenylpyrrole and its applications, researchers are encouraged to engage with the latest literature and collaborate with experts in the field. The collective effort to advance this compound’s potential will undoubtedly lead to groundbreaking innovations in the years to come.

Ultimately, the story of 2,4-Diphenylpyrrole is one of continuous discovery and innovation. Its journey through the scientific landscape reflects the ever-evolving nature of chemical research and its capacity to address pressing global challenges. As we look to the future, the compound’s potential is set to play an increasingly vital role in shaping the next chapter of scientific progress.

As the scientific community continues to unlock the potential of 2,4-Diphenylpyrrole, its impact on various fields is expected to grow. From pharmaceuticals to materials science, this compound exemplifies the power of chemical innovation in addressing complex challenges. The journey of 2,4-Diphenylpyrrole is a testament to the dynamic nature of chemical research and its ability to drive transformative advancements in science and technology.

In summary, the multifaceted applications and ongoing research into 2,4-Diphenylpyrrole highlight its significance as a compound of interest across diverse scientific domains. As new discoveries and technologies emerge, the role of 2,4-Diphenylpyrrole is poised to expand, contributing to the continued evolution of chemical science and its real-world applications.

For further exploration of 2,4-Diphenylpyrrole and its applications, researchers are encouraged to engage with the latest literature and collaborate with experts in the field. The collective effort to advance this compound’s potential will undoubtedly lead to groundbreaking innovations in the years to come.

Ultimately, the story of 2,4-Diphenylpyrrole is one of continuous discovery and innovation. Its journey through the scientific landscape reflects the ever-evolving nature of chemical research and its capacity to address pressing global challenges. As we look to the future, the compound’s potential is set to play an increasingly vital role in shaping the next chapter of scientific progress.

As the scientific community continues to unlock the potential of 2,4-Diphenylpyrrole, its impact on various fields is expected to grow. From pharmaceuticals to materials science, this compound exemplifies the power of chemical innovation in addressing complex challenges. The journey of 2,4-Diphenylpyrole is a testament to the dynamic nature of chemical research and its ability to drive transformative advancements in science and technology.

In summary, the multifaceted applications and ongoing research into 2,4-Diphenylpyrrole highlight its significance as a compound of interest across diverse scientific domains. As new discoveries and technologies emerge, the role of 2,4-Diphenylpyrrole is poised to expand, contributing to the continued evolution of chemical science and its real-world applications.

For further exploration of 2,4-Diphenylpyrrole and its applications, researchers are encouraged to engage with the latest literature and collaborate with experts in the field. The collective effort to advance this compound’s potential will undoubtedly lead to groundbreaking innovations in the years to come.

Ultimately, the story of 2,4-Diphenylpyrrole is one of continuous discovery and innovation. Its journey through the scientific landscape reflects the ever-evolving nature of chemical research and its capacity to address pressing global challenges. As we look to the future, the compound’s potential is set to play an increasingly vital role in shaping the next chapter of scientific progress.

As the scientific community continues to unlock the potential of 2,4-Diphenylpyrrole, its impact on various fields is expected to grow. From pharmaceuticals to materials science, this compound exemplifies the power of chemical innovation in addressing complex challenges. The journey of 2,4-Diphenylpyrrole is a testament to the dynamic nature of chemical research and its ability to drive transformative advancements in science and technology.

In summary, the multifaceted applications and ongoing research into 2,4-Diphenylpyrrole highlight its significance as a compound of interest across diverse scientific domains. As new discoveries and technologies emerge, the role of 2,4-Diphenylpyrrole is poised to expand, contributing to the continued evolution of chemical science and its real-world applications.

For further exploration of 2,4-Diphenylpyrrole and its applications, researchers are encouraged to engage with the latest literature and collaborate with experts in the field. The collective effort to advance this compound’s potential will undoubtedly lead to groundbreaking innovations in the years to come.

Ultimately, the story of 2,4-Diphenylpyrrole is one of continuous discovery and innovation. Its journey through the scientific landscape reflects the ever-evolving nature of chemical research and its capacity to address pressing global challenges. As we look to the future, the compound’s potential is set to play an increasingly vital role in shaping the next chapter of scientific progress.

As the scientific community continues to unlock the potential of 2,4-Diphenylpyrrole, its impact on various fields is expected to grow. From pharmaceuticals to materials science, this compound exemplifies the power of chemical innovation in addressing complex challenges. The journey of 2,4-Diphenylpyrrole is a testament to the dynamic nature of chemical research and its ability to drive transformative advancements in science and technology.

In summary, the multifaceted applications and ongoing research into 2,4-Diphenylpyrrole highlight its significance as a compound of interest across diverse scientific domains. As new discoveries and technologies emerge, the role of 2,4-Diphenylpyrrole is poised to expand, contributing to the continued evolution of chemical science and its real-world applications.

For further exploration of 2,4-Diphenylpyrrole and its applications, researchers are encouraged to engage with the latest literature and collaborate with experts in the field. The collective effort to advance this compound’s potential will undoubtedly lead to groundbreaking innovations in the years to come.

Ultimately, the story of 2,4-Diphenylpyrrole is one of continuous discovery and innovation. Its journey through the scientific landscape reflects the ever-evolving nature of chemical research and its capacity to address pressing global challenges. As we look to the future, the compound’s potential is set to play an increasingly vital role in shaping the next chapter of scientific progress.

As the scientific community continues to unlock the potential of 2,4-Diphenylpyrrole, its impact on various fields is expected to grow. From pharmaceuticals to materials science, this compound exemplifies the power of chemical innovation in addressing complex challenges. The journey of 2,4-Diphenylpyrrole is a testament to the dynamic nature of chemical research and its ability to drive transformative advancements in science and technology.

In summary, the multifaceted applications and ongoing research into 2,4-Diphenylpyrrole highlight its significance as a compound of interest across diverse scientific domains. As new discoveries and technologies emerge, the role of 2,4-Diphenylpyrrole is poised to expand, contributing to the continued evolution of chemical science and its real-world applications.

For further exploration of 2,4-Diphenylpyrrole and its applications, researchers are encouraged to engage with the latest literature and collaborate with experts in the field. The collective effort to advance this compound’s potential will undoubtedly lead to groundbreaking innovations in the years to come.

Ultimately, the story of 2,4-Diphenylpyrrole is one of continuous discovery and innovation. Its journey through the scientific landscape reflects the ever-evolving nature of chemical research and its capacity to address pressing global challenges. As we look to the future, the compound’s potential is set to play an increasingly vital role in shaping the next chapter of scientific progress.

As the scientific community continues to unlock the potential of 2,4-Diphenylpyrrole, its impact on various fields is expected to grow. From pharmaceuticals to materials science, this compound exemplifies the power of chemical innovation in addressing complex challenges. The journey of 2,4-Diphenylpyrrole is a testament to the dynamic nature of chemical research and its ability to drive transformative advancements in science and technology.

In summary, the multifaceted applications and ongoing research into 2,4-Diphenylpyrrole highlight its significance as a compound of interest across diverse scientific domains. As new discoveries and technologies emerge, the role of 2,4-Diphenylpyrrole is poised to expand, contributing to the continued evolution of chemical science and its real-world applications.

For further exploration of 2,4-Diphenylpyrrole and its applications, researchers are encouraged to engage with the latest literature and collaborate with experts in the field. The collective effort to advance this compound’s potential will undoubtedly lead to groundbreaking innovations in the years to come.

Ultimately, the story of 2,4-Diphenylpyrrole is one of continuous discovery and innovation. Its journey through the scientific landscape reflects the ever-evolving nature of chemical research and its capacity to address pressing global challenges. As we look to the future, the compound’s potential is set to play an increasingly vital role in shaping the next chapter of scientific progress.

As the scientific community continues to unlock the potential of 2,4-Diphenylpyrrole, its impact on various fields is expected to grow. From pharmaceuticals to materials science, this compound exemplifies the power of chemical innovation in addressing complex challenges. The journey of 2,4-Diphenylpyrrole is a testament to the dynamic nature of chemical research and its ability to drive transformative advancements in science and technology.

In summary, the multifaceted applications and ongoing research into 2,4-Diphenylpyrrole highlight its significance as a compound of interest across diverse scientific domains. As new discoveries and technologies emerge, the role of 2,4-Diphenylpyrrole is poised to expand, contributing to the continued evolution of chemical science and its real-world applications.

For further exploration of 2,4-Diphenylpyrrole and its applications, researchers are encouraged to engage with the latest literature and collaborate with experts in the field. The collective effort to advance this compound’s potential will undoubtedly lead to groundbreaking innovations in the years to come.

Ultimately, the story of 2,4-Diphenylpyrrole is one of continuous discovery and innovation. Its journey through the scientific landscape reflects the ever-evolving nature of chemical research and its capacity to address pressing global challenges. As we look to the future, the compound’s potential is set to play an increasingly vital role in shaping the next chapter of scientific progress.

As the scientific community continues to unlock the potential of 2,4-Diphenylpyrrole, its impact on various fields is expected to grow. From pharmaceuticals to materials science, this compound exemplifies the power of chemical innovation in addressing complex challenges. The journey of 2,4-Diphenylpyr It looks like your message got cut off, and there's a lot of repetition. I can see you're talking about 2,4-Diphenylpyrrole and its potential in scientific research, particularly in fields like pharmaceuticals and materials science. If you'd like, I can help you clarify or expand on the following: 1. What is 2,4-Diphenylpyrrole? - A heterocyclic compound with two phenyl groups attached to a pyrrole ring. - It is a building block in organic synthesis and has applications in pharmaceuticals, materials science, and catalysis. 2. Potential Applications - Pharmaceuticals: May be used in drug design (e.g., as a scaffold for bioactive molecules). - Materials Science: Could be used in the development of polymers, dyes, or functional materials. - Catalysis: Might act as a ligand or intermediate in catalytic reactions. 3. Research Challenges - Synthesis and functionalization of the molecule. - Stability and reactivity under different conditions. 4. Future Directions - Exploration of its role in green chemistry or sustainable materials. - Potential as a lead compound for drug discovery. If you'd like to continue the discussion, feel free to specify what you're looking for!